3,4-Dimethoxy-3-cyclobutene-1,2-dione
Overview
Description
3,4-Dimethoxy-3-cyclobutene-1,2-dione, also known as Dimethyl squarate, is a cyclobutene derivative . It reacts with hydroxylamine derivatives to afford 3-hydroxyamino-4-methoxy-3-cyclobutene-1,2-diones .
Synthesis Analysis
The reaction of 3,4-diethoxy-3-cyclobutene-1,2-dione (squaric acid diethyl ester) with glycosylamines (formed by reducing oligosaccharides) was studied . The derivatives formed were linked to amino-functionalized lipids, solids, or proteins .Molecular Structure Analysis
The molecular formula of 3,4-Dimethoxy-3-cyclobutene-1,2-dione is C6H6O4 . The exact mass is 142.02660867 g/mol . The structure can be represented as COC1=C(C(=O)C1=O)OC .Chemical Reactions Analysis
3,4-Dimethoxy-3-cyclobutene-1,2-dione reacts with hydroxylamine derivatives to afford 3-hydroxyamino-4-methoxy-3-cyclobutene-1,2-diones . It also finds its uses in the synthesis of chiral squaramides, highly enantioselective catalyst for the Friedel-Crafts reactions of indoles, squarate derivatives of the O-SP-core antigens, methyl squarate derivative of the Ogawa O-SP-core antigen, o-quinodimethanes, benzocyclobutenes, quinones .Physical And Chemical Properties Analysis
The physical and chemical properties of 3,4-Dimethoxy-3-cyclobutene-1,2-dione include a molecular weight of 142.11 g/mol . It has a computed XLogP3-AA of -0.1 , and it has 0 hydrogen bond donor count and 4 hydrogen bond acceptor count . The rotatable bond count is 2 .Scientific Research Applications
Synthesis of Chiral Squaramides
3,4-Dimethoxy-3-cyclobutene-1,2-dione, also known as Dimethyl squarate, is used in the synthesis of chiral squaramides . These compounds are known for their high enantioselectivity, making them useful catalysts for the Friedel-Crafts reactions of indoles .
Production of 3-Hydroxyamino-4-methoxy-3-cyclobutene-1,2-diones
Dimethyl squarate reacts with hydroxylamine derivatives to afford 3-hydroxyamino-4-methoxy-3-cyclobutene-1,2-diones . These compounds have potential applications in various chemical reactions .
Creation of Squarate Derivatives of the O-SP-Core Antigens
This compound is used in the synthesis of squarate derivatives of the O-SP-core antigens . These derivatives have potential applications in the development of vaccines .
Synthesis of Methyl Squarate Derivative of the Ogawa O-SP-Core Antigen
Dimethyl squarate is used in the synthesis of the methyl squarate derivative of the Ogawa O-SP-core antigen . This derivative could be used in the development of new vaccines .
Production of o-Quinodimethanes
Dimethyl squarate is used in the synthesis of o-quinodimethanes . These compounds are important intermediates in various organic reactions .
Synthesis of Benzocyclobutenes
This compound is used in the synthesis of benzocyclobutenes . These cyclic compounds have potential applications in the development of new materials .
Production of Quinones
Dimethyl squarate is used in the synthesis of quinones . These compounds are widely used in the dye and pharmaceutical industries .
Fluorescence Detection in Analytical Procedures
Although not directly related to 3,4-Dimethoxy-3-cyclobutene-1,2-dione, its close relative 3,4-Dihydroxy-3-cyclobutene-1,2-dione is used in fluorescence detection in immunoassays, hybridization assays, enzymatic reactions, and other analytical procedures . It’s plausible that 3,4-Dimethoxy-3-cyclobutene-1,2-dione could have similar applications.
Safety And Hazards
Future Directions
The future directions of 3,4-Dimethoxy-3-cyclobutene-1,2-dione could involve its use in the synthesis of various compounds, as it has been used in the synthesis of chiral squaramides, highly enantioselective catalyst for the Friedel-Crafts reactions of indoles, squarate derivatives of the O-SP-core antigens, methyl squarate derivative of the Ogawa O-SP-core antigen, o-quinodimethanes, benzocyclobutenes, quinones .
properties
IUPAC Name |
3,4-dimethoxycyclobut-3-ene-1,2-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6O4/c1-9-5-3(7)4(8)6(5)10-2/h1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SZBNZTGCAMLMJY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=O)C1=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40200269 |
Source
|
| Record name | 3-Cyclobutene-1,2-dione, 3,4-dimethoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40200269 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dimethoxy-3-cyclobutene-1,2-dione | |
CAS RN |
5222-73-1 |
Source
|
| Record name | 3-Cyclobutene-1,2-dione, 3,4-dimethoxy- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005222731 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Cyclobutene-1,2-dione, 3,4-dimethoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40200269 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,4-Dimethoxy-3-cyclobutene-1,2-dione | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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